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Introduction

PQR620 is a potent, selective, and brain-penetrant dual inhibitor of mMTORC1 and mTORC2
kinases.[1][2] As a second-generation mTOR inhibitor, it targets the ATP-binding site of the
MTOR kinase domain, effectively blocking downstream signaling pathways that are crucial for
cell growth, proliferation, and survival.[1][3] This targeted mechanism makes PQR620 a
valuable tool for cancer research and neuroscience, particularly in the study of tumors with
aberrant PI3K/AKT/mTOR signaling.[4][5] PQR620 has demonstrated anti-tumor activity in
various cancer cell lines, including lymphomas and non-small cell lung cancer, and has shown
potential in neurological disorder models.[4][5][6] These application notes provide detailed
protocols for the solubilization and preparation of PQR620 for use in cell culture experiments.

Data Presentation

Table 1: PQR620 Physicochemical and Solubility Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1574294?utm_src=pdf-interest
https://www.benchchem.com/product/b1574294?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b01262
https://pubmed.ncbi.nlm.nih.gov/30081001/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b01262
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518124/
https://www.benchchem.com/product/b1574294?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6627883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8222575/
https://www.benchchem.com/product/b1574294?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6627883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8222575/
https://www.caymanchem.com/product/26656/pqr620
https://www.benchchem.com/product/b1574294?utm_src=pdf-body
https://www.benchchem.com/product/b1574294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 445.47 g/mol [7]
Formula C21H25F2N702 [7]
CAS Number 1927857-56-4 [7]

Solubility in DMSO

> 20 mg/mL (44.89 mM)

[8]

Sparingly soluble: 1-10 mg/mL

[6]

6.4 mg/mL (14.37 mM)

(requires warming)

[7]

Solubility in Ethanol

Slightly soluble: 0.1-1 mg/mL

[6]

Aqueous Solubility (pH 6.8)

33.7 +4.3 uM

[1]9]

Storage of Powder

-20°C for 3 years; 4°C for 2

years

[7]

Storage of Solution (in solvent)

-80°C for 2 years; -20°C for 1

year

[7]

Table 2: PQR620 In Vitro Activity
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Parameter Value Cell Lines/Assay Reference
MTOR Ki 10.8 nM Enzymatic Assay [6]
PI3Ka Ki 4.2 uM Enzymatic Assay [6]
Selectivity Enzymatic Binding

>1000-fold [7]

(PI3Ka/mTOR)

Assays

Median ICso (Anti-

250 nM (72h)

56 lymphoma cell

[4]

proliferative) lines
919 nM 66 cancer cell lines [6]
p-AKT (Ser473) A2058 melanoma

- 0.2 pM [7]
Inhibition ICso cells
p-S6 (Ser235/236) A2058 melanoma

- 0.1uM [7]
Inhibition ICso cells
Typical In Vitro ]

) Various cancer cell
Working 100 nM - 2 uM ] [4][5]
) lines

Concentration

Experimental Protocols

Protocol 1: Preparation of PQR620 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of PQR620 in

DMSO.

Materials:

PQR620 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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e Sonicator (optional)
Procedure:

e Bring the PQR620 powder and DMSO to room temperature before opening to prevent
moisture absorption.

o Calculate the required amount of PQR620 powder and DMSO to achieve the desired stock
concentration (e.g., 10 mM or 20 mM). For example, to prepare 1 mL of a 10 mM stock
solution, dissolve 4.45 mg of PQR620 in 1 mL of DMSO.

o Aseptically add the calculated amount of PQR620 powder to a sterile microcentrifuge tube.
e Add the corresponding volume of anhydrous DMSO to the tube.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
and/or sonication may be required to aid dissolution, especially for higher concentrations.[7]

e Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

» Store the stock solution at -20°C or -80°C for long-term stability.[7]

Note: It is recommended to use freshly opened, anhydrous DMSO, as moisture can reduce the
solubility of PQR620.[3]

Protocol 2: Preparation of PQR620 Working Solution for Cell Culture

This protocol details the dilution of the PQR620 stock solution to the final working concentration
in cell culture medium.

Materials:
 PQR620 stock solution (from Protocol 1)
o Complete cell culture medium (appropriate for the cell line)

» Sterile pipette tips and tubes
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Procedure:

Thaw a single-use aliquot of the PQR620 stock solution at room temperature.

» Calculate the volume of stock solution needed to achieve the desired final concentration in
the cell culture medium. For example, to prepare 10 mL of medium with a final PQR620
concentration of 1 uM from a 10 mM stock, add 1 pL of the stock solution to 10 mL of
medium.

» Perform a serial dilution if necessary to ensure accurate pipetting of small volumes. For
instance, first dilute the 10 mM stock 1:10 in sterile DMSO or culture medium to create a 1
mM intermediate stock.

e Add the calculated volume of PQR620 stock solution to the pre-warmed complete cell culture
medium.

e Mix the working solution thoroughly by gentle inversion or pipetting.
e Immediately add the PQR620-containing medium to your cell cultures.

e As a control, prepare a vehicle-treated culture by adding the same volume of DMSO (without
PQR620) to the culture medium. The final DMSO concentration should typically be kept
below 0.1% to minimize solvent toxicity.[10]
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Caption: PQR620 inhibits mTORC1 and mTORC2, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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